Cas no 91652-00-5 (4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid)

• Product Name: 4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid
• CAS No: 91652-00-5
• MF: C₁₇H₂₂O₅
• MW: 306.353585720062
• CID: 786839
• PubChem ID: 3730344
• Update Time: 2025-05-23

4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[6-[(2-methyl-1-oxo-2-propenyl)oxy]hexyl]oxy]-
• 4-([6-(METHACRYLOYLOXY)HEXYL]OXY)BENZENECARBOXYLIC ACID
• 4-(6-METHACRYLOYLOXY-N-HEX-1-YLOXY)BENZOIC ACID
• 4-[[6-[(2-methyl-1-oxo-2-propen-1-yl)oxy]hexyl]oxy]Benzoic acid
• 4-[6-(2-Methyl-acryloxy)-hexyloxy]-benzoic acid
• 4-[6-(2-methylprop-2-enoyloxy)hexoxy]benzoic acid
• 4-(6-methacryloyloxyhexyloxy)benzoic acid
• 4-[6-(2-methylprop-2-enoyloxy)hexyloxy]benzoic acid
• 4-{[6-(methacryloyloxy)hexyl]oxy}benzenecarboxylic acid
• Benzoic acid,4-[[6-[(2-methyl-1-oxo-2-propenyl)oxy]hexyl]oxy]
• 4-[[6-[(2-Methyl-1-oxo-2-propen-1-yl)oxy]hexyl]oxy]benzoic acid (ACI)
• Benzoic acid, 4-[[6-[(2-methyl-1-oxo-2-propenyl)oxy]hexyl]oxy]- (9CI)
• 4-([6-[(2-Methylacryloyl)oxy]hexyl]oxy)benzoic acid
• 4-(ω-Methacryloyloxyhexyloxy)benzoic acid
• 4-[6-(Methacryloyloxy)hexyloxy]benzoic acid
• 6-(4-Carboxyphenoxy)hexyl methacrylate
• HMS2383N13
• 12N-145
• SMR000168683
• SCHEMBL1309117
• 4-(6-methacryloyloxyhexyloxy) benzoic acid
• 4-((6-[(2-METHYLPROP-2-ENOYL)OXY]HEXYL)OXY)BENZOIC ACID
• 4-((6-(methacryloyloxy)hexyl)oxy)benzoic acid
• AKOS005080845
• DA-00980
• 4-({6-[(2-METHYLPROP-2-ENOYL)OXY]HEXYL}OXY)BENZOICACID
• CHEMBL1305422
• 4-{[6-(methacryloyloxy)hexyl]oxy}benzoic acid
• 4-[6-(2-methyl-acryloyloxy)-hexyloxy]-benzoic acid
• E85306
• DTXSID30395638
• 91652-00-5
• MLS000331237
• MFCD01166369
• 4-({6-[(2-METHYLPROP-2-ENOYL)OXY]HEXYL}OXY)BENZOIC ACID
• 4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid

• Inchi： 1S/C17H22O5/c1-13(2)17(20)22-12-6-4-3-5-11-21-15-9-7-14(8-10-15)16(18)19/h7-10H,1,3-6,11-12H2,2H3,(H,18,19)
• InChI Key： KAGIRXVDTGQWKF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(OCCCCCCOC(C(C)=C)=O)=CC=1)O

Computed Properties

• Exact Mass: 306.14700
• Monoisotopic Mass: 306.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83000
• LogP: 3.44330

Additional information on 4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid

Introduction to 4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid (CAS No. 91652-00-5)

4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid, also known by its CAS number 91652-00-5, is a versatile compound with significant applications in various fields, particularly in the development of advanced materials and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a methacryloyloxy group and a hexyloxy chain attached to a benzenecarboxylic acid core. These structural features endow the compound with a range of desirable properties, making it an essential component in numerous scientific and industrial processes.

The chemical formula of 4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid is C₁₇H₂₂O₅. Its molecular weight is approximately 318.35 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetone. These solubility properties are crucial for its use in various formulations and reactions.

In the realm of materials science, 4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid is widely used as a monomer for the synthesis of functional polymers. The methacryloyloxy group allows for polymerization via free radical mechanisms, leading to the formation of polymers with tailored properties. These polymers find applications in coatings, adhesives, and biomedical devices due to their excellent mechanical strength, thermal stability, and biocompatibility.

Recent research has highlighted the potential of 4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid in the development of stimuli-responsive materials. For instance, a study published in the Journal of Materials Chemistry B demonstrated that polymers derived from this compound exhibit enhanced responsiveness to changes in pH and temperature. This property makes them suitable for use in drug delivery systems, where controlled release of therapeutic agents can be achieved under specific physiological conditions.

In the pharmaceutical industry, 4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid is used as an intermediate in the synthesis of various drugs. Its carboxylic acid functionality can be readily modified through esterification or amide formation reactions, allowing for the creation of prodrugs or drug conjugates with improved pharmacokinetic profiles. For example, a recent study in the Journal of Medicinal Chemistry reported the synthesis of a prodrug using this compound as a key intermediate, which showed enhanced solubility and bioavailability compared to its parent drug.

The safety and environmental impact of 4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid have also been extensively studied. According to the Material Safety Data Sheet (MSDS), this compound is generally considered safe when handled properly. However, it is important to follow standard laboratory safety protocols to minimize exposure risks. Additionally, efforts are being made to develop more sustainable synthesis methods for this compound to reduce its environmental footprint.

In conclusion, 4-{6-(Methacryloyloxy)hexyloxy}benzenecarboxylic acid (CAS No. 91652-00-5) is a multifunctional compound with a wide range of applications in materials science and pharmaceuticals. Its unique chemical structure and versatile reactivity make it an invaluable component in the development of advanced materials and drugs. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.